Cas no 2580249-07-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid
• CAS No: 2580249-07-4
• MF: C₂₂H₁₅I₂NO₄
• MW: 611.167750597
• CID: 5662301
• PubChem ID: 165894563
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-diiodobenzoic acid
• 2580249-07-4
• EN300-27724173
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid

• Inchi： 1S/C22H15I2NO4/c23-18-9-12(21(26)27)10-19(24)20(18)25-22(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17H,11H2,(H,25,28)(H,26,27)
• InChI Key： PXRYTEDXHYKFIW-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)I

Computed Properties

• Exact Mass: 610.90905g/mol
• Monoisotopic Mass: 610.90905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2580249-07-4, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a benzene ring that also bears two iodine atoms at the 3 and 5 positions. The presence of these functional groups makes this compound a valuable tool in fields such as drug discovery, materials science, and chemical synthesis.

Recent advancements in chemical synthesis have enabled the precise control of molecular architectures, leading to the development of compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid. The Fmoc group is widely recognized for its role in protecting amino groups during peptide synthesis, ensuring high yields and purity in the final product. Additionally, the diiodo substitution pattern on the benzene ring introduces unique electronic and steric properties, which can be exploited in various chemical reactions and applications.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules. The Fmoc group serves as a versatile protective moiety, allowing for controlled deprotection under specific conditions. This feature is particularly advantageous in medicinal chemistry, where precise control over molecular functionality is crucial for drug design. Furthermore, the diiodo substitution on the benzene ring can facilitate cross-coupling reactions, enabling the construction of biaryl structures that are integral to many pharmaceutical agents.

Recent studies have highlighted the importance of iodinated aromatic compounds in nuclear medicine and diagnostics. The two iodine atoms in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid can serve as radiolabeling sites for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging agents. This dual substitution pattern provides an opportunity to develop highly specific imaging probes with improved pharmacokinetics and targeting capabilities.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of the Fmoc group onto an amino-substituted benzoic acid derivative and subsequent iodination at the 3 and 5 positions. Recent advancements in catalytic iodination have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of stability and reactivity, this compound exhibits remarkable thermal stability under mild conditions, which is essential for its use in various chemical transformations. However, care must be taken during handling to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition or unintended side reactions.

From an environmental standpoint, the development of compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid has been guided by principles of green chemistry. Researchers are increasingly focusing on minimizing waste generation and optimizing reaction conditions to reduce energy consumption and hazardous byproducts.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,5-diiodobenzoic acid represents a significant advancement in organic synthesis with broad implications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing research continues to uncover new applications for this compound, its role in shaping future scientific innovations is likely to grow even further.